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Compound of Interest

1-[(2-Aminoethyl)amino]-3-
Compound Name:

(pentyloxy)propan-2-ol
CAS No.: 6641-88-9

Cat. No.: B12008193

Get Quote

\ J

Common Name: Propylene Glycol Monopentyl Ether (PnP) Chemical Class: Amphiphilic Glycol
Ethers (P-Series)

Executive Summary

Pentyloxypropan-2-ol (Propylene Glycol n-Pentyl Ether) represents a critical junction in the
homologous series of glycol ethers, balancing the high volatility of methyl/ethyl derivatives with
the hydrophobicity of longer-chain homologs. For drug development and industrial scientists,
PnP offers a unique solvency profile—sulfficiently lipophilic to solvate complex organic residues
yet retaining enough polarity for aqueous coupling.

This guide analyzes the physicochemical architecture, synthesis pathways, and toxicological
profile of PnP, distinguishing it from its more toxic ethylene glycol (E-series) counterparts.

Chemical Architecture & Isomerism

Unlike symmetric solvents, PnP exists as a regioisomeric mixture derived from the ring-opening
of propylene oxide by 1-pentanol. Understanding this isomerism is fundamental to predicting
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metabolic fate and safety.

The Alpha vs. Beta Distinction

The reaction yields two isomers based on which carbon of the epoxide ring is attacked:
e -Isomer (Major, >95%): 1-(pentyloxy)propan-2-ol.
o Structure: Secondary alcohol.[1]

o Significance: Biologically safer. The secondary alcohol group is sterically hindered and
metabolizes via pathways that avoid toxic acid formation.

e -Isomer (Minor, <5%): 2-(pentyloxy)propan-1-ol.

o Structure: Primary alcohol.[2][3]

o Significance: Potentially toxic. Primary alcohols in glycol ethers can be oxidized to
alkoxycarboxylic acids (e.g., pentyloxypropionic acid), which are associated with
reproductive toxicity in E-series ethers. However, the low concentration in commercial P-
series ethers renders this risk negligible.

Physicochemical Profile (Comparative)

Data below compares PnP with its direct homolog, Propylene Glycol n-Butyl Ether (PnB), to
illustrate the "methylene effect" on solvency.

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.chemicals.co.uk/blog/propan-1-ol-vs-propan-2-ol
https://patentimages.storage.googleapis.com/75/8d/54/637561cddf2ac2/EP0250168A1.pdf
https://www.reddit.com/r/chemhelp/comments/9ir17p/i_dont_understand_this_question_when_propanal_is/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12008193?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Relevance to

Property PnP (Pentyl Ether) PnB (Butyl Ether) .
Formulation
Higher MW correlates
Molecular Weight ~146.23 g/mol 132.20 g/mol with lower volatility

(VOC compliance).

PnP acts as a "tail"
Boiling Point ~185-195°C (Est.) 171°C solvent in coating
evaporation profiles.

PnP is significantly

more hydrophobic;
Water Solubility Limited (< 1%) ~6% excellent for

partitioning organic

phases.

Higher lipophilicity

aids in penetrating

LogP (Oct/Water) ~1.7-1.9 (Est.) 1.2 L
lipid bilayers or
solvating APlIs.
. Standard organic
Density ~0.87 g/cm3 0.88 g/cm?3

solvent density range.

Synthesis & Manufacturing Protocols

The industrial synthesis of PnP is a base-catalyzed alkoxylation. The choice of catalyst dictates
the regioselectivity (Alpha/Beta ratio).

Reaction Mechanism

The nucleophilic attack of the pentoxide anion on propylene oxide (PO) follows an

mechanism.

e Initiation: Potassium Hydroxide (KOH) deprotonates 1-pentanol to form potassium pentoxide.

» Propagation: Pentoxide attacks the less substituted carbon of PO (regioselective for
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-isomer).

o Termination: Proton transfer regenerates the alkoxide catalyst.

Visualization: Synthesis Pathway

The following diagram illustrates the competitive formation of isomers.
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Figure 1: Regioselective synthesis of Pentyloxypropan-2-ol. Base catalysis favors the Alpha
isomer due to steric factors at the epoxide ring.

Toxicological & Safety Assessment

For drug development professionals, the safety profile of residual solvents is paramount. PnP
follows the metabolic logic of the P-series glycol ethers, which is distinct from the toxic E-series
(e.g., Ethylene Glycol Monomethyl Ether).

Metabolic Fate (The "P-Series" Advantage)

The safety of PnP hinges on its metabolism by Alcohol Dehydrogenase (ADH).

o Alpha-Isomer Metabolism: The secondary alcohol is oxidized to a ketone (alkoxyacetone) or
conjugated (glucuronidation). It cannot form a carboxylic acid directly. The ether linkage may
eventually cleave to form Propylene Glycol (GRAS status) and 1-Pentanol.
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e Hemolysis: Unlike Ethylene Glycol Butyl Ether (EGBE), P-series ethers like PnP do not
exhibit significant hemolytic activity in human blood cells.

Visualization: Metabolic Pathways

This diagram contrasts the safe clearance of the Alpha isomer vs. the potential toxicity of the
Beta isomer.
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Figure 2: Metabolic divergence. The Alpha isomer (green path) avoids the formation of toxic
acid metabolites characteristic of the Beta isomer (red path).

Read-Across Toxicity Data

Due to limited specific data on the pentyl homolog, safety is inferred from the well-
characterized butyl homolog (PnB) using a read-across approach:

o Genotoxicity: Negative (Ames test, based on PnB).
e Acute Toxicity: Low.

(Oral, Rat) expected > 2000 mg/kg.
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Irritation: Moderate skin/eye irritant (defatting action due to lipophilicity).

Applications in Research & Development
Pharmaceutical Processing

Extraction Solvent: PnP's high LogP makes it an excellent candidate for extracting
hydrophobic active pharmaceutical ingredients (APIs) from aqueous fermentation broths
where lighter alcohols (methanol/ethanol) fail to partition effectively.

Cleaning Validation: In manufacturing, PnP serves as a "challenge agent” for cleaning
validation studies, representing hard-to-clean hydrophobic residues (e.g., lipid-based
formulations).

Formulation Science

Coupling Agent: It effectively couples hydrophobic oils with water in microemulsion systems,
useful for topical drug delivery vehicles.

Coalescent: In polymeric coatings for medical devices, PnP ensures film formation without
the entrapment of water, owing to its slow evaporation rate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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